Cas no 1481298-85-4 (2-cyclobutyl-1-(pyridin-3-yl)ethan-1-one)

• Product Name: 2-cyclobutyl-1-(pyridin-3-yl)ethan-1-one
• CAS No: 1481298-85-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD21240471
• CID: 5683553
• PubChem ID: 65459241
• Update Time: 2025-08-01

2-cyclobutyl-1-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-1-(pyridin-3-yl)ethan-1-one
• Ethanone, 2-cyclobutyl-1-(3-pyridinyl)-
• AKOS014796549
• 1481298-85-4
• EN300-2559182
• CS-0242838

• MDL： MFCD21240471
• Inchi： 1S/C11H13NO/c13-11(7-9-3-1-4-9)10-5-2-6-12-8-10/h2,5-6,8-9H,1,3-4,7H2
• InChI Key： GTUOGCSKGCVOTB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CN=C1)CC1CCC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 304.7±15.0 °C(Predicted)
• pka: 3.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-cyclobutyl-1-(pyridin-3-yl)ethan-1-one

2-Cyclobutyl-1-(Pyridin-3-yl)Ethan-1-one: A Comprehensive Overview

2-Cyclobutyl-1-(pyridin-3-yl)ethan-1-one, also known by its CAS number 1481298-85-4, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a pyridine moiety, making it a valuable building block for various applications. In this article, we will delve into the structural features, synthesis methods, properties, and recent advancements in the utilization of this compound.

The molecular structure of 2-cyclobutyl-1-(pyridin-3-yl)ethan-1-one is intriguing due to the presence of both aromatic and non-aromatic components. The cyclobutane ring introduces strain into the molecule, which can be exploited in various chemical reactions to generate reactive intermediates. On the other hand, the pyridine ring contributes to the compound's electronic properties, making it suitable for applications in coordination chemistry and drug design. Recent studies have highlighted the potential of this compound as a ligand in metalloenzyme mimics, where its unique electronic configuration facilitates catalytic activities.

The synthesis of 2-cyclobutyl-1-(pyridin-3-yl)ethan-1-one has been optimized through various methodologies. Traditional approaches involve Friedel-Crafts acylation or nucleophilic aromatic substitution, but modern techniques have shifted toward more efficient and environmentally friendly protocols. For instance, researchers have employed microwave-assisted synthesis to significantly reduce reaction times while maintaining high yields. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

In terms of physical properties, 2-cyclobutyl-1-(pyridin-3-yl)ethan-1-one exhibits a melting point of approximately 65°C and a boiling point around 200°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it amenable to various extraction and purification techniques. Interestingly, recent studies have shown that this compound can form stable complexes with transition metals like palladium and platinum, opening new avenues for its use in homogeneous catalysis.

The applications of 2-cyclobutyl-1-(pyridin-3-yl)ethan-1-one are diverse and continually expanding. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and neurodegenerative diseases. For example, derivatives of this compound have been reported to exhibit potent anti-inflammatory and antioxidant activities. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, demonstrating its potential in enantioselective reactions.

In materials science, 2-cyclobutyl-1-(pyridin-3-y